Cas no 2034310-46-6 (2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide
• CAS No: 2034310-46-6
• MF: C₁₈H₂₀N₆OS
• MW: 368.456001281738
• CID: 6394619
• PubChem ID: 121022861
• Update Time: 2025-05-21

2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide
• 2-(benzylsulfanyl)-N-(1-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}pyrrolidin-3-yl)acetamide
• F6561-6969
• 2034310-46-6
• 2-benzylsulfanyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl]acetamide
• AKOS026699422
• N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrrolidin-3-yl)-2-(benzylthio)acetamide

• Inchi： 1S/C18H20N6OS/c25-18(12-26-11-14-4-2-1-3-5-14)20-15-8-9-23(10-15)17-7-6-16-21-19-13-24(16)22-17/h1-7,13,15H,8-12H2,(H,20,25)
• InChI Key： ZALIOQGEZYCICM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(NC1CN(C2C=CC3=NN=CN3N=2)CC1)=O

Computed Properties

• Exact Mass: 368.14193046g/mol
• Monoisotopic Mass: 368.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Additional information on 2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide

Recent Advances in the Study of 2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide (CAS: 2034310-46-6)

The compound 2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide (CAS: 2034310-46-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine and pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of kinases and other signaling proteins. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify the binding affinity and selectivity of 2034310-46-6 towards specific kinase targets. Preliminary results suggest that the compound exhibits a high degree of specificity for certain kinases involved in inflammatory and oncogenic pathways, making it a candidate for further development in targeted therapies.

In addition to its kinase inhibitory properties, recent studies have explored the compound's potential in neurodegenerative diseases. The triazolopyridazine moiety has been implicated in the modulation of neurotransmitter receptors, particularly those involved in glutamatergic signaling. Animal models of neurodegenerative disorders have demonstrated that 2034310-46-6 can attenuate synaptic dysfunction and reduce neuroinflammation, highlighting its potential as a neuroprotective agent. These findings are supported by detailed pharmacokinetic analyses, which indicate favorable blood-brain barrier penetration and metabolic stability.

Another significant advancement in the study of 2034310-46-6 is its application in drug combination therapies. Researchers have investigated its synergistic effects with existing chemotherapeutic agents in cancer cell lines. The results indicate that the compound can enhance the efficacy of standard chemotherapy drugs while reducing their cytotoxic side effects. This has led to the initiation of early-stage clinical trials to evaluate its safety and efficacy in human subjects.

Despite these promising developments, challenges remain in the optimization of 2034310-46-6 for clinical use. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on the synthesis of analogs with improved pharmacological profiles, leveraging insights from structure-activity relationship (SAR) studies.

In conclusion, the compound 2-(benzylsulfanyl)-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}pyrrolidin-3-yl)acetamide (CAS: 2034310-46-6) represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its diverse therapeutic potential, coupled with ongoing advancements in its pharmacological characterization, underscores the importance of continued research in this area. Future studies should focus on translating preclinical findings into clinical applications, addressing existing challenges, and exploring novel therapeutic indications.